Cas no 117309-86-1 (5'-Cytidylic acid,5-octyl-, diammonium salt (9CI))

• Product Name: 5'-Cytidylic acid,5-octyl-, diammonium salt (9CI)
• CAS No: 117309-86-1
• MF: C₁₇H₃₀N₃O₈P
• MW: 435.409165859222
• CID: 155313
• PubChem ID: 512632
• Update Time: 2025-04-19

5'-Cytidylic acid,5-octyl-, diammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Cytidylic acid,5-octyl-, diammonium salt (9CI)
• [(2R,3S,4R,5R)-5-(4-amino-5-octyl-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 5-n-Ocytylcytidine 5'-monophosphate
• [(2R,3S,4R,5R)-5-(4-amino-5-octyl-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• 117309-86-1
• DTXSID20151760

• Inchi： 1S/C17H30N3O8P/c1-2-3-4-5-6-7-8-11-9-20(17(23)19-15(11)18)16-14(22)13(21)12(28-16)10-27-29(24,25)26/h9,12-14,16,21-22H,2-8,10H2,1H3,(H2,18,19,23)(H2,24,25,26)/t12-,13-,14-,16-/m1/s1
• InChI Key： CQZFSGSGTCMEHW-IXYNUQLISA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C(CCCCCCCC)=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 435.1772
• Monoisotopic Mass: 435.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 677.8°Cat760mmHg
• Flash Point: 363.7°C
• Refractive Index: 1.634
• PSA: 175.14
• LogP: 0.79940